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Compound of Interest

4-Methoxy-2,5-
Compound Name:
dimethylbenzenesulfonyl chloride

Cat. No.: B1330946

For Immediate Release

This technical guide provides an in-depth overview of 4-Methoxy-2,5-
dimethylbenzenesulfonyl chloride (MDMBSC), a specialized organic compound relevant to
researchers, scientists, and professionals in the field of drug development and medicinal
chemistry. This document outlines its commercial availability, key chemical properties, and
potential applications, with a focus on its role as a versatile reagent in organic synthesis.

Commercial Availability

4-Methoxy-2,5-dimethylbenzenesulfonyl chloride, identified by the CAS Number 91179-12-
3, is commercially available from a number of chemical suppliers catering to the research and
development sector. While availability and pricing are subject to change, the following table
summarizes representative data from various vendors. Researchers are advised to contact
suppliers directly for the most current information.
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] . Available Price Range
Supplier CAS Number Purity .
Quantities (USD)
Santa Cruz
i - $160.00 -
Biotechnology, 91179-12-3 Not specified 250 mg
$370.00[1]
Inc.
Cenmed . . . $127.81 -
) Not specified Not specified Not specified
Enterprises $733.28
) N N Contact for
Biosynth 91179-12-3 Not specified Not specified

pricing

Hunan Hualong
] N N Contact for
Pharmaceutical 91179-12-3 Not specified Not specified

ricing[2
Co., Ltd. P 9l]

Physicochemical Properties

Understanding the physicochemical properties of 4-Methoxy-2,5-dimethylbenzenesulfonyl
chloride is crucial for its effective handling, storage, and application in experimental settings.

Property Value

Molecular Formula CoH11CIO3S[1]
Molecular Weight 234.7 g/mol [2]
CAS Number 91179-12-3[1]
MDL Number MFCD08688025[1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-Methoxy-2,5-
dimethylbenzenesulfonyl chloride is not readily available in the public domain, a general
approach can be inferred from the synthesis of structurally similar benzenesulfonyl chlorides.
The chlorosulfonylation of the corresponding substituted anisole is a common synthetic route.
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A representative, though not identical, procedure for the synthesis of a substituted
methoxybenzenesulfonyl chloride involves the reaction of the parent methoxy compound with a
chlorosulfonating agent. For instance, the synthesis of 4-methoxybenzenesulfonyl chloride has
been achieved by reacting anisole with 100% sulfuric acid and phosphorus oxychloride at low
temperatures, followed by heating. The product is then isolated by precipitation in an ice-water
mixture.

General Workflow for the Synthesis of Arylsulfonyl Chlorides:

Chlorosulfonating Agent
(e.g., Chlorosulfonic Acid or
SO2CI2 with a catalyst)

Substituted Anisole

Chlorosulfonylation Reaction

l

Aqueous Workup
(Quenching with ice water)

l

Filtration and Drying

Arylsulfonyl Chloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of arylsulfonyl chlorides.
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Applications in Drug Development and Organic
Synthesis

Benzenesulfonyl chlorides are a critical class of reagents in organic synthesis, primarily for the
introduction of the sulfonyl group into molecules to form sulfonamides and sulfonate esters.
The methoxy and methyl substituents on the aromatic ring of 4-Methoxy-2,5-
dimethylbenzenesulfonyl chloride can influence the reactivity of the sulfonyl chloride and the
properties of the resulting derivatives.

Role as a Protecting Group

In multi-step organic syntheses, particularly in peptide synthesis and the preparation of
complex molecules, protecting reactive functional groups is essential. Sulfonyl chlorides are
often used to protect amine functionalities. The resulting sulfonamide is generally stable to a
wide range of reaction conditions. The specific steric and electronic properties of the 4-
methoxy-2,5-dimethylbenzenesulfonyl group may offer advantages in terms of stability and
selective cleavage compared to other sulfonyl protecting groups.

Workflow for Amine Protection using a Sulfonyl Chloride:

Base
(e.g., Pyridine, Triethylamine)

. . 4-Methoxy-2,5-dimethyl-
LFITETRy O SR gy AV benzenesulfonyl chloride

Sulfonylation Reaction |«
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Caption: General workflow for the protection of amines as sulfonamides.

Intermediate in Medicinal Chemistry

The methoxy group is a prevalent substituent in many approved drugs, where it can favorably
influence ligand-target binding, physicochemical properties, and ADME (absorption,
distribution, metabolism, and excretion) parameters.[3] Therefore, 4-Methoxy-2,5-
dimethylbenzenesulfonyl chloride serves as a valuable building block for the synthesis of
novel sulfonamide-containing compounds with potential therapeutic applications. The
sulfonamide functional group itself is a key structural motif in a wide array of pharmaceuticals,
including antibacterial, diuretic, and anticonvulsant drugs.

Safety and Handling

4-Methoxy-2,5-dimethylbenzenesulfonyl chloride, like other sulfonyl chlorides, is expected
to be a corrosive and moisture-sensitive compound. It is crucial to handle this reagent in a well-
ventilated fume hood, wearing appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat. Contact with water should be avoided as it can lead to
the formation of the corresponding sulfonic acid and hydrochloric acid. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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